N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzamide

• IUPAC Name: N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-3-methylbenzamide
• InChI: InChI=1S/C24H22N2O2/c1-17-6-5-9-20(14-17)24(28)25-21-11-12-22-19(15-21)10-13-23(27)26(22)16-18-7-3-2-4-8-18/h2-9,11-12,14-15H,10,13,16H2,1H3,(H,25,28)
• InChI Key: YYQRDAYKZNBVJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CC4=CC=CC=C4
• Molecular Formula: C24H22N2O2
• Molecular Weight: 370.4 g/mol

Description

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzamide, also known as BTQ, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. BTQ belongs to the class of quinolinone derivatives and has been synthesized through various methods.

Scientific Research Applications

Receptor Binding Studies

Research has explored the binding affinity of similar benzamide analogues to sigma-2 (σ2) receptors, an important target in cancer and neurological research. Studies such as those by Xu et al. (2005) have developed novel sigma-2 receptor probes, indicating the potential of benzamide analogues for in vitro receptor studies and imaging applications in cancer research (Xu et al., 2005).

Chemical Synthesis and Modification

Gaber et al. (2008) and Yamamoto et al. (2016) have described the thermal fragmentation, rearrangement, and copper-catalyzed intramolecular amination processes for benzamide derivatives, highlighting the chemical versatility and potential for creating diverse molecules for various applications (Gaber et al., 2008); (Yamamoto et al., 2016).

Mass Spectrometry and Analytical Applications

Harvey (2000) investigated electrospray mass spectrometry and fragmentation of N-linked carbohydrates derivatized at the reducing terminus, including studies on benzamide derivatives. This research underscores the importance of benzamide analogues in enhancing analytical techniques for biochemical studies (Harvey, 2000).

Medicinal Chemistry and Drug Design

Research on benzamide analogues extends into medicinal chemistry, with studies on the synthesis of quinazolinones and isoquinolinones, indicating their potential in drug discovery and development. Hikawa et al. (2012) and Guastavino et al. (2006) have contributed to methods for constructing these compounds, which are relevant for therapeutic applications (Hikawa et al., 2012); (Guastavino et al., 2006).

Imaging and Diagnostic Applications

The development of fluorine-18-labeled benzamide analogues for imaging sigma-2 receptor status in solid tumors demonstrates the role of benzamide derivatives in enhancing PET imaging techniques and cancer diagnostics. Studies by Tu et al. (2007) provide insights into the synthesis and evaluation of these compounds for clinical applications (Tu et al., 2007).